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Compound of Interest

Compound Name: ATP-Red 1

Cat. No.: B560525 Get Quote

For researchers and scientists dedicated to advancing drug development, maintaining a safe

and efficient laboratory environment is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of ATP-Red 1, a fluorescent probe used to monitor

intracellular ATP concentrations. Adherence to these guidelines will help ensure the safety of

laboratory personnel and compliance with environmental regulations.

Chemical Safety Profile
The Safety Data Sheet (SDS) for ATP-Red 1 indicates that it is not classified as a hazardous

substance or mixture.[1] However, it is crucial to handle all laboratory chemicals with care and

to follow established protocols for waste management to minimize any potential risks.

Property Information Citation

Product Name ATP-Red 1 [1]

CAS Number 1847485-97-5 [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, suitable

respirator

[1]
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Experimental Protocol: Disposal of ATP-Red 1
Waste
This protocol outlines the recommended procedure for disposing of waste containing ATP-Red
1, including solutions and contaminated materials.

Materials:

Appropriate Personal Protective Equipment (PPE):

Safety goggles with side-shields

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Designated chemical waste container, properly labeled

Absorbent material (e.g., diatomite, universal binders)

70% Ethanol or other suitable disinfectant for decontamination

Spill containment kit

Procedure:

Waste Segregation:

Collect all waste containing ATP-Red 1, including unused solutions, spent cell culture

media, and contaminated consumables (e.g., pipette tips, microplates), in a designated

and clearly labeled waste container.

Do not mix ATP-Red 1 waste with other incompatible waste streams.

Liquid Waste Management:

For small quantities of aqueous solutions containing ATP-Red 1, absorb the liquid using

an inert material like diatomite or universal binders.
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Treat the absorbent material as chemical waste and place it in the designated, sealed

waste container.

Solid Waste Management:

Place all contaminated solid waste, such as gloves, paper towels, and plasticware, directly

into the designated chemical waste container.

Decontamination:

Decontaminate surfaces and non-disposable equipment that have come into contact with

ATP-Red 1 by scrubbing with 70% ethanol or another appropriate laboratory disinfectant.

Dispose of any cleaning materials (e.g., wipes, paper towels) as chemical waste.

Container Management:

Ensure the chemical waste container is kept securely closed when not in use.

Store the waste container in a designated satellite accumulation area, away from drains

and water courses.

Final Disposal:

Arrange for the disposal of the chemical waste container through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.

Always follow your local, state, and federal regulations for chemical waste disposal.

Logical Workflow for ATP-Red 1 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ATP-Red 1.
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Caption: Workflow for the safe disposal of ATP-Red 1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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